PAR1/PAR2 vs. PAR3 Crosstalk
SFNGGP-NH2 was tested for its ability to activate PAR-3 in COS-7 cells co-expressing PAR-3 and PAR-4. At concentrations up to 500 µM, SFNGGP-NH2 failed to induce any detectable thrombin signaling, confirming it is not a functional agonist of its cognate receptor, PAR-3. This stands in stark contrast to the expected behavior of a receptor-derived peptide and to thrombin itself, which potently activates PAR-3 in this context .
| Evidence Dimension | Receptor Activation (PAR-3) |
|---|---|
| Target Compound Data | No detectable signaling at ≤500 µM |
| Comparator Or Baseline | Thrombin (endogenous agonist): Potent activation |
| Quantified Difference | Target compound exhibits a complete lack of efficacy vs. baseline agonist. |
| Conditions | COS-7 cells transiently expressing PAR-3 and PAR-4 |
Why This Matters
This data is critical for researchers aiming to selectively modulate PAR-3; it demonstrates that SFNGGP-NH2 cannot be used as a PAR-3 agonist, despite its nomenclature and origin.
